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Compound of Interest

Compound Name: 2-Acetamido-4-chlorobenzoic acid

Cat. No.: B1585348 Get Quote

An In-depth Technical Guide to 4-Acetamido-2-
chlorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Acetamido-2-chlorobenzoic acid, with the CAS number 38667-55-9, is a substituted aromatic

carboxylic acid. Its structure, featuring a chloro, an acetamido, and a carboxylic acid group on a

benzene ring, makes it a compound of interest in medicinal chemistry and organic synthesis.

This technical guide provides a comprehensive overview of its known physical and chemical

properties, experimental protocols, and potential relevance in drug development, based on

available data.

Physical and Chemical Properties
The physical and chemical properties of 4-acetamido-2-chlorobenzoic acid are summarized

below. It is important to note that while some experimental data is available, other values are

predicted through computational models.

Table 1: Physical Properties of 4-Acetamido-2-chlorobenzoic Acid
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Property Value Source

Physical State Solid [1]

Appearance
Not explicitly stated; likely a

crystalline powder
-

Melting Point 206 to 210 °C [1]

Boiling Point 444.9 ± 35.0 °C (Predicted) [1]

Density
1.453 ± 0.06 g/cm³ at 20 °C

(Predicted)
[1]

Solubility

Data not available. Expected

to have low solubility in water

and higher solubility in organic

solvents like ethanol,

methanol, and DMSO.

[1]

pKa Data not available. -

Table 2: Chemical and Spectroscopic Properties of 4-Acetamido-2-chlorobenzoic Acid

Property Value Source

Molecular Formula C₉H₈ClNO₃ [1][2]

Molecular Weight 213.62 g/mol [1][2]

IUPAC Name
4-acetamido-2-chlorobenzoic

acid
[2]

CAS Number 38667-55-9 [1][2]

¹H NMR Data No experimental data found. -

¹³C NMR Data No experimental data found. -

IR Spectral Data No experimental data found. -

Mass Spectrometry Data No experimental data found. -
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Note: The lack of publicly available experimental spectral data for 4-acetamido-2-chlorobenzoic

acid is a significant data gap. Researchers should perform their own spectral analysis for

compound verification.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 4-acetamido-2-chlorobenzoic

acid are not readily available in the surveyed literature. However, a plausible synthetic route

can be inferred from established chemical reactions.

Synthesis of 4-Acetamido-2-chlorobenzoic Acid
A probable synthetic pathway involves a two-step process starting from 2-chloro-4-nitrobenzoic

acid.

Step 1: Reduction of 2-Chloro-4-nitrobenzoic Acid to 4-Amino-2-chlorobenzoic Acid

The nitro group of 2-chloro-4-nitrobenzoic acid can be reduced to an amine to form 4-amino-2-

chlorobenzoic acid. A common method for this transformation is catalytic hydrogenation or

reduction using a metal in an acidic medium.

Protocol: A general procedure involves dissolving 2-chloro-4-nitrobenzoic acid in a suitable

solvent, such as methanol or isopropanol. A reducing agent, for instance, NaBH₄ in the

presence of a catalyst like Ag/MMT, is added to the solution. The reaction is stirred at room

temperature until completion, which can be monitored by techniques like Thin Layer

Chromatography (TLC) or Gas Chromatography (GC). After the reaction, the catalyst is

filtered off, and the product, 4-amino-2-chlorobenzoic acid, is isolated by extraction and

purification.[3]

Step 2: Acetylation of 4-Amino-2-chlorobenzoic Acid

The resulting 4-amino-2-chlorobenzoic acid can then be acetylated to yield the final product, 4-

acetamido-2-chlorobenzoic acid. This is a standard N-acetylation reaction.

Protocol: 4-Amino-2-chlorobenzoic acid is dissolved in a suitable solvent, and an acetylating

agent such as acetic anhydride or acetyl chloride is added, often in the presence of a base to

neutralize the acid byproduct. The reaction mixture is stirred, and the progress is monitored.
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Upon completion, the product is isolated, for example, by precipitation upon acidification,

followed by filtration and purification through recrystallization.

2-Chloro-4-nitrobenzoic Acid

Reduction
(e.g., NaBH4, Ag/MMT)

4-Amino-2-chlorobenzoic Acid

Acetylation
(e.g., Acetic Anhydride)

4-Acetamido-2-chlorobenzoic Acid

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4-acetamido-2-chlorobenzoic acid.

Analytical Methods
A validated High-Performance Liquid Chromatography (HPLC) method for the quantitative

analysis of 4-acetamido-2-chlorobenzoic acid is not described in the available literature.

However, a general approach for the analysis of aromatic carboxylic acids can be adapted.

Proposed HPLC Method:

Column: A reverse-phase column, such as a C18, would be suitable.
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Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate

buffer with an acid modifier like phosphoric acid) and an organic solvent (e.g., acetonitrile

or methanol) would likely provide good separation.

Detection: UV detection at a wavelength corresponding to the absorbance maximum of

the compound would be appropriate.

Sample Preparation: Samples would be dissolved in a suitable solvent, likely the mobile

phase or a compatible organic solvent, and filtered before injection.
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Sample Preparation HPLC Analysis Data Analysis

Dissolve sample in
 a suitable solvent Filter the solution Inject sample onto

 reverse-phase column
Gradient elution with

 aqueous/organic mobile phase UV Detection Chromatogram generation Quantification based on
 peak area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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